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Compound of Interest

Compound Name: Cox-2-IN-29

Cat. No.: B15609628

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Cox-2-IN-29, a selective and orally active COX-2 inhibitor. The following procedures are based
on general laboratory safety protocols and information for similar chemical compounds, as a
specific Safety Data Sheet (SDS) for Cox-2-IN-29 is not publicly available.

Chemical and Physical Properties

A summary of the known properties of Cox-2-IN-29 is provided below. This information is
essential for understanding the handling requirements and potential hazards.

Property Value

Molecular Formula C22H23FN206S2
Molecular Weight 494.56

CAS Number 3033545-21-7
Appearance Solid

IC50 0.005 pM for COX-2

Personal Protective Equipment (PPE)
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To ensure personal safety and prevent contamination, the following personal protective
equipment should be worn at all times when handling Cox-2-IN-29.

PPE Category Specific Requirements

Hand Protection Chemically resistant gloves (e.g., nitrile)
Eye Protection Safety glasses with side shields or goggles
Skin and Body Protection Laboratory coat

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to maintain the integrity of the
compound and the safety of laboratory personnel.

Handling:

o Engineering Controls: Handle Cox-2-IN-29 in a chemical fume hood to minimize inhalation
exposure.

¢ Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.

o Prevent Dust Formation: If working with the solid form, handle it carefully to avoid generating
dust.

o Hygiene: Wash hands thoroughly after handling.
Storage:

While specific storage conditions for Cox-2-IN-29 should be confirmed with the supplier via the
Certificate of Analysis, general recommendations for similar compounds suggest the following:
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Form Storage Temperature Duration
Solid (Powder) -20°C Up to 3 years
In Solvent -80°C Up to 6 months
-20°C Up to 1 month

Note: Shipping is typically done at room temperature, but long-term storage should follow the

recommendations above.

Experimental Workflow: Safe Handling and Disposal

The following diagram illustrates the recommended workflow for the safe handling and disposal
of Cox-2-IN-29.
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Safe Handling and Disposal Workflow for Cox-2-IN-29

1. Preparation
- Review Safety Information
- Don appropriate PPE

'

2. Handling
- Work in a fume hood
- Weigh and prepare solutions

3. Experimentation
- Conduct research protocols

'

4. Decontamination
- Clean work surfaces
- Decontaminate equipment

l

5. Waste Segregation
- Separate solid and liquid waste
- Collect contaminated PPE

6. Disposal

- Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Cox-2-IN-29.

Disposal Plan
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Proper disposal of Cox-2-IN-29 and any associated contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

e Consult Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office and local regulations for chemical waste disposal.

e \Waste Collection:

o Solid Waste: Collect unused solid Cox-2-IN-29 and any contaminated consumables (e.qg.,
weigh paper, pipette tips) in a designated, labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Cox-2-IN-29 in a separate, labeled hazardous
waste container. Do not mix with incompatible waste streams.

o Contaminated PPE: Dispose of used gloves and other contaminated PPE in the
appropriate hazardous waste stream as directed by your institution.

o Labeling: Clearly label all waste containers with the contents, including the name "Cox-2-IN-
29" and any solvents used.

» Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic until they are collected by your institution's hazardous waste management
service.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. Dispose of the
rinsate as hazardous liquid waste. The rinsed container can then be disposed of as non-
hazardous waste, in accordance with institutional policies.

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the safe and effective use of Cox-2-IN-29 in the laboratory.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Cox-2-IN-29]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-cox-2-in-29]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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